Cas no 511534-44-4 (N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide)

• Product Name: N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide
• CAS No: 511534-44-4
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• MDL: MFCD29916836
• CID: 92916
• PubChem ID: 11353383
• Update Time: 2025-10-29

N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-N-Methylsulfonyl-1,2-diphenylethanediamine
• (1R,2R)-1,2-diphenyl-N-mesylethane-1,2-diamine
• (1S,2S)-N-methanesulfonyl-1,2-diphenylethylenediamine
• (R,R)-MsDPEN
• (R,R)-MsDPEN-H
• (R,R)-N-methanesulfonyl-1,2-diphenylethylenediamine
• N-((1R,2R)-2-amino-1,2-diphenylethyl)methanesulfonamide
• N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide
• N-[(1R)-1-amino-1,2-diphenylethyl]methanesulfonamide
• (R)-N-(1-Amino-1,2-diphenylethyl)methanesulfonamide
• 2448764-65-4
• F74136
• 511534-44-4
• AKOS027320289
• AS-68793
• (1R,2R)-N-Methylsulfonyl-1,2-diphenylethanediamine, 98+%
• N-[(1R,2R)-2-Amino-1,2- diphenylethyl]methanesulfonamide,99%e.e.
• N-(1-amino-1,2-diphenylethyl)methanesulfonamide
• Methanesulfonamide, N-[(1R,2R)-2-amino-1,2-diphenylethyl]-
• (1R,2R)-N-Methanesulfonyl-1,2-diphenylethylenediamine / R-DPEN Mes
• (1R,2R)-(+)-N-Methanesulphonyl-1,2-diphenylethylenediamine

• MDL： MFCD29916836
• Inchi： 1S/C15H18N2O2S/c1-20(18,19)17-15(13-10-6-3-7-11-13)14(16)12-8-4-2-5-9-12/h2-11,14-15,17H,16H2,1H3/t14-,15-/m1/s1
• InChI Key： FSRRNSLQEDUDTP-HUUCEWRRSA-N
• SMILES： CS(N[C@H](C1=CC=CC=C1)[C@H](N)C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 290.10900
• Monoisotopic Mass: 290.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Melting Point: 117-119°C
• Boiling Point: 453.4±55.0 °C(Predicted)
• PSA: 80.57000
• LogP: 3.76200
• pka: 9.54±0.40(Predicted)

N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide Security Information

• Hazardous Material transportation number：UN3259
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide

N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide (CAS 511534-44-4): A Comprehensive Overview

N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide (CAS 511534-44-4) is a chiral sulfonamide derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its stereospecific structure, has garnered attention for its unique properties and applications in asymmetric synthesis and drug development. The (1R,2R)-configuration of this molecule plays a crucial role in its biological activity, making it a valuable building block for medicinal chemistry.

The growing interest in chiral auxiliaries and enantioselective catalysts has positioned N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide as a compound of particular relevance in modern organic synthesis. Researchers are increasingly exploring its use in the development of novel therapeutic agents, especially in areas such as central nervous system (CNS) disorders and pain management. The compound's methanesulfonamide group contributes to its stability and potential bioavailability, factors that are critical in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled deeper insights into the structural features of CAS 511534-44-4. These studies reveal how the compound's diphenylethyl backbone influences its interactions with biological targets. The pharmaceutical industry shows particular interest in this molecule due to its potential as a pharmacophore in the design of new medications with improved efficacy and reduced side effects.

The synthesis of N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide typically involves asymmetric hydrogenation techniques, reflecting the growing demand for stereoselective synthetic methods in modern chemistry. This approach ensures high enantiomeric purity, which is essential for pharmaceutical applications. The compound's crystalline properties and solubility characteristics make it suitable for various formulation development processes.

In the context of green chemistry initiatives, researchers are investigating more sustainable routes for producing CAS 511534-44-4. This includes exploring catalytic methods that reduce waste generation and energy consumption. The compound's structural features make it an interesting candidate for biocatalytic transformations, aligning with current trends toward environmentally friendly synthetic processes.

The analytical characterization of N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide employs advanced techniques such as chiral HPLC and X-ray crystallography to confirm its stereochemical purity. These quality control measures are particularly important given the compound's potential pharmaceutical applications, where even minor enantiomeric impurities can significantly affect biological activity.

From a commercial perspective, the demand for high-purity chiral compounds like CAS 511534-44-4 continues to grow. Pharmaceutical companies and research institutions seek reliable suppliers who can provide this material with consistent quality and proper documentation. The compound's intellectual property landscape is also an area of active investigation, with several patents referencing its structural derivatives.

Future research directions for N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide may explore its potential in drug delivery systems and as a molecular scaffold for combinatorial chemistry. The compound's versatility and well-defined stereochemistry make it particularly valuable for these applications. Additionally, its role in structure-activity relationship studies continues to provide insights for medicinal chemists.

For researchers working with CAS 511534-44-4, proper handling and storage conditions are essential to maintain the compound's stability. While not classified as hazardous, standard laboratory precautions should be observed when handling this material. The compound's physicochemical properties suggest good stability under typical storage conditions, though protection from moisture and extreme temperatures is recommended.

The scientific literature contains numerous references to N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide and its analogs, reflecting the compound's importance in contemporary research. Recent publications have explored its use in asymmetric catalysis and as a precursor for various biologically active molecules. These studies contribute to a growing understanding of the compound's potential applications across multiple disciplines.

As the pharmaceutical industry continues to emphasize chiral drug development, compounds like CAS 511534-44-4 will likely see increased utilization. The ability to control stereochemistry in drug molecules often leads to improved therapeutic profiles, making chiral building blocks such as this sulfonamide derivative particularly valuable. Current market trends suggest sustained interest in such specialized intermediates.

In conclusion, N-(1R,2R)-2-amino-1,2-diphenylethylmethanesulfonamide represents an important tool for modern chemical research and drug discovery. Its unique structural features and stereochemical properties make it valuable for various applications in medicinal chemistry and asymmetric synthesis. As research progresses, new uses for this versatile compound will likely emerge, further solidifying its position in the scientific community.